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Compound of Interest

Compound Name: 15(R)-Iloprost

Cat. No.: B15554403

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Iloprost is a synthetic analog of prostacyclin (PGI₂), known for its potent

vasodilatory and antiplatelet properties.[1] It is widely used in research and clinical settings for

conditions like pulmonary arterial hypertension.[2][3] 15(R)-Iloprost is the C-15 epimer of

iloprost.[4] Proper preparation, handling, and storage of stock solutions are critical for ensuring

the accuracy and reproducibility of experimental results. Dimethyl sulfoxide (DMSO) is a

common solvent for preparing stock solutions due to its ability to dissolve a wide range of

organic molecules.[4][5][6]

These application notes provide a detailed protocol for the preparation, storage, and use of a

15(R)-Iloprost stock solution in DMSO.

Quantitative Data Summary
This table summarizes the key physical and chemical properties of 15(R)-Iloprost relevant to

the preparation of stock solutions.
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Property Data Reference(s)

Molecular Formula C₂₂H₃₂O₄ [4]

Molecular Weight 360.5 g/mol [3][4]

Solubility in DMSO 25 mg/mL [4][6]

Other Solubilities

Ethanol: 30 mg/mL; DMF: 25-

30 mg/mL; PBS (pH 7.2): 0.5-1

mg/mL

[4][5][6]

Recommended Storage

Powder: -20°C. In Solvent:

-80°C for long-term, -20°C for

short-term.

[5][6][7]

Stability

≥ 2 years at -20°C (as

supplied). Avoid repeated

freeze-thaw cycles in DMSO.

[5][6][7]

Experimental Protocols
Materials and Equipment

15(R)-Iloprost (solid form or as supplied in a solvent)

Anhydrous/High-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or polypropylene microcentrifuge tubes

Calibrated precision balance (if starting from solid)

Sterile serological pipettes and/or calibrated micropipettes with sterile, low-retention tips

Vortex mixer

Source of dry nitrogen gas (if solvent evaporation is needed)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Safety Precautions
15(R)-Iloprost should be handled as a potentially hazardous substance.[5][8]

Perform all manipulations in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, to avoid skin and

eye contact.[5]

Wash hands thoroughly after handling the compound.[5]

Protocol for Preparing a 10 mg/mL Stock Solution
This protocol assumes the starting material is a neat oil or solid. If 15(R)-Iloprost is supplied in

a solvent like methyl acetate, proceed to Step 3a.

Equilibration: Allow the vial of 15(R)-Iloprost to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of 15(R)-Iloprost solid in a sterile vial. For

example, to prepare 1 mL of a 10 mg/mL solution, weigh 10 mg of the compound.

Solvent Evaporation (if applicable): If the compound is supplied in a solvent (e.g., methyl

acetate), evaporate the solvent under a gentle stream of dry nitrogen gas until a neat oil or

solid remains.[5][8] Proceed immediately to the next step to prevent degradation.

Dissolution:

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the vial

containing the 15(R)-Iloprost. For 10 mg of compound to make a 10 mg/mL solution, add

1.0 mL of DMSO.

Cap the vial securely.

Vortex the solution thoroughly for 1-2 minutes until the compound is completely dissolved.

A clear solution should be obtained. Gentle warming or brief sonication can be used if

dissolution is difficult, but avoid overheating.
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Storage:

For optimal stability, aliquot the stock solution into smaller, single-use volumes in sterile,

tightly sealed amber vials or cryotubes.[7] This minimizes waste and prevents degradation

from repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (6 months or more).[7]

Protocol for Preparing Working Solutions for Cell-Based
Assays
It is crucial to minimize the final concentration of DMSO in the experimental medium, as it can

be toxic to cells at concentrations above 0.5%.[7]

Thawing: Thaw a single aliquot of the 15(R)-Iloprost stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the DMSO stock solution into your cell culture

medium or experimental buffer to achieve the desired final concentration. It is recommended

to perform dilutions in a stepwise manner to prevent precipitation.[7]

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the medium or buffer without the compound. This is essential to distinguish the effects of

the compound from those of the solvent.[7]

Final DMSO Concentration: Ensure the final concentration of DMSO in your assay does not

exceed a level that affects your specific cell line (typically ≤0.1% to 0.5%).

Use Immediately: It is recommended to use aqueous working solutions immediately, as

Iloprost is less stable in aqueous buffers. Do not store aqueous solutions for more than one

day.[5][8]

Visualizations
Iloprost Signaling Pathway
Iloprost acts as a prostacyclin analog, primarily activating the IP receptor, a G-protein coupled

receptor (GPCR). This initiates a signaling cascade through adenylate cyclase, leading to an
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increase in intracellular cyclic AMP (cAMP) levels, which mediates downstream effects like

vasodilation and inhibition of platelet aggregation.[1][9][10]
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Caption: Simplified signaling pathway of Iloprost via the IP receptor.

Experimental Workflow
The following diagram illustrates a standard workflow for using a 15(R)-Iloprost DMSO stock

solution in a typical in vitro experiment.
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Caption: General workflow for preparing and using 15(R)-Iloprost solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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